3'-(Aminomethyl)-biphenyl-4-carboxylic acid
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Description
3'-(Aminomethyl)-biphenyl-4-carboxylic acid is a biphenyl derivative featuring a carboxylic acid group at the 4-position of one phenyl ring and an aminomethyl (-CH₂NH₂) substituent at the 3'-position of the adjacent ring (Fig. 1). This structure combines the rigidity of the biphenyl core with the polar, nucleophilic nature of the aminomethyl group, making it a candidate for applications in medicinal chemistry and materials science. Its methyl ester derivative (CAS 193151-90-5) has a molecular formula of C₁₅H₁₅NO₂ and a molar mass of 241.29 g/mol . The aminomethyl group enhances solubility in polar solvents compared to alkyl-substituted analogs and may facilitate interactions with biological targets through hydrogen bonding or ionic interactions.
Properties
Molecular Formula |
C14H13NO2 |
|---|---|
Molecular Weight |
227.26 g/mol |
IUPAC Name |
4-[3-(aminomethyl)phenyl]benzoic acid |
InChI |
InChI=1S/C14H13NO2/c15-9-10-2-1-3-13(8-10)11-4-6-12(7-5-11)14(16)17/h1-8H,9,15H2,(H,16,17) |
InChI Key |
VUITXBJYPYIZIM-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)C2=CC=C(C=C2)C(=O)O)CN |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3’-(Aminomethyl)-biphenyl-4-carboxylic acid can be achieved through several methods. One common approach involves the Suzuki-Miyaura coupling reaction, which is a widely-used method for forming carbon-carbon bonds. This reaction typically involves the coupling of a boronic acid derivative with a halogenated biphenyl compound in the presence of a palladium catalyst . The reaction conditions are generally mild and can be carried out in an aqueous or organic solvent.
Industrial Production Methods
Industrial production of 3’-(Aminomethyl)-biphenyl-4-carboxylic acid may involve optimizing the Suzuki-Miyaura coupling reaction for large-scale synthesis. This includes selecting appropriate solvents, catalysts, and reaction conditions to maximize yield and minimize costs. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the desired product in high purity.
Chemical Reactions Analysis
Types of Reactions
3’-(Aminomethyl)-biphenyl-4-carboxylic acid can undergo various chemical reactions, including:
Oxidation: The aminomethyl group can be oxidized to form corresponding imines or nitriles.
Reduction: The carboxylic acid group can be reduced to an alcohol or an aldehyde.
Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.
Substitution: Reagents like halogens (Cl₂, Br₂) or nucleophiles (NH₃, OH⁻) can be used under appropriate conditions.
Major Products
Oxidation: Formation of imines or nitriles.
Reduction: Formation of alcohols or aldehydes.
Substitution: Formation of halogenated or aminated biphenyl derivatives.
Scientific Research Applications
3’-(Aminomethyl)-biphenyl-4-carboxylic acid has several applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its potential as a ligand in protein and enzyme studies.
Medicine: Explored for its potential therapeutic properties, including its role as an intermediate in drug synthesis.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3’-(Aminomethyl)-biphenyl-4-carboxylic acid depends on its specific application. In biological systems, it may act as a ligand that binds to specific proteins or enzymes, thereby modulating their activity. The molecular targets and pathways involved can vary, but the compound’s structure allows it to interact with various biomolecules through hydrogen bonding, hydrophobic interactions, and π-π stacking .
Comparison with Similar Compounds
Comparative Analysis with Structurally Similar Compounds
Substituent Effects on Physicochemical Properties
The nature and position of substituents on biphenyl scaffolds significantly influence their chemical behavior. Key comparisons include:
Notes:
- Aminomethyl vs. Methyl: The -CH₂NH₂ group in 3'-(aminomethyl)-biphenyl-4-carboxylic acid increases water solubility and reactivity (e.g., in peptide coupling) compared to the non-polar -CH₃ in 3′-methylbiphenyl-4-carboxylic acid .
- Aminomethyl vs. Acetyl: The acetyl (-COCH₃) group in 4′-acetylbiphenyl-4-carboxylic acid introduces electrophilic character, enabling nucleophilic addition reactions, whereas the aminomethyl group supports nucleophilic or coordination chemistry .
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